Cas no 1131-64-2 (3,4-Dihydroisoquinoline-2(1H)-carboximidamide)

• Product Name: 3,4-Dihydroisoquinoline-2(1H)-carboximidamide
• CAS No: 1131-64-2
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 143682
• PubChem ID: 2966
• Update Time: 2025-11-02

3,4-Dihydroisoquinoline-2(1H)-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarboximidamide,3,4-dihydro-
• debrisoquine
• 1,2,3,4-Tetrahydroisochinolin-N-carboxamidin
• 3,4-DIHYDRO-1H-ISOQUINOLINE-2-CARBOXAMIDINE
• 3,4-dihydro-1H-isoquinoline-2-carboximidamide
• 3,4-dihydro-1H-isoquinoline-2-carboximidic acid amide
• 3,4-Dihydro-2(1H)-isochinolin-carboxamidin
• 3,4-Dihydro-2(1H)-isoquinolinecarbimidamide
• 3,4-Dihydro-2(1H)-isoquinolinecarboximidamide
• 3,4-Dihydroisoquinoline-2(1H)-carboxiMidaMide
• Debrisochin
• Debrisoquin
• Isocaramidine
• 1,2,3,4-tetrahydroisoquinoline-2-carboximidamide
• EN300-8045934
• Debrisoquina
• Debrisoquine; Isocaramidine
• EINECS 214-470-1
• DTXSID7022885
• 2(1H)-Isoquinolinecarboxamidine, 3,4-dihydro-, sulfate (2:1)
• 1131-64-2
• CHEMBL169901
• 2-Amidino-1,2,3,4-tetrahydroisoquinoline
• CS-0013557
• SCHEMBL309184
• UNII-X31CDK040E
• Debrisoquinum
• Equitonil
• Debrisoquinum [INN-Latin]
• Ro 5-3307/1
• 1246814-89-0
• NSC139330
• Prestwick2_000372
• Prestwick3_000372
• X31CDK040E
• SPBio_002444
• 3,4-Dihydro-2(1H)-isoquinolinecarboximidamide #
• Debrisoquine [INN:BAN]
• DEBRISOQUINE [INN]
• Lopac0_000326
• Debrisoquin hemisulfate
• BSPBio_000523
• AKOS000225362
• NCGC00016513-03
• NS00003334
• SR-01000075159-4
• 1,2,3, 4-Tetrahydro-isoquinoline-2-carboxamidine sulfate
• HMS2089P09
• SR-01000075159
• CHEBI:34665
• DEBRISOQUINE [WHO-DD]
• HY-B1624
• DB04840
• SDCCGSBI-0206944.P002
• DEBRISOQUIN [MI]
• DEBRISOQUIN SULFATE
• 2(1H)-Isoquinolinecarboximidamide, 3,4-dihydro-
• 3,4-Dihydro-2(1H)-isoquinolinecarboxamidine sulfate (2:1)
• BPBio1_000577
• BCP18785
• BS-3952
• BDBM50122613
• NCGC00016513-02
• SR-01000075159-1
• Debrisochinum
• 3,4-Dihydro-2(1H)-isoquinoline carboxamidine sulfate
• Prestwick1_000372
• SBI-0206944.P001
• Isocaramidine sulfate
• 3,4-Dihydro-2(1H)-isoquinolinecarboxamidine
• CAS-581-88-4
• Q3704421
• Debrisoquina [INN-Spanish]
• Declinax
• Debrisoquin-13C,15N2 Hemisulfate
• Sulfuric acid compound with 3,4-dihydro-2(1H)-isoquinolinecarboximidamide (1:1)
• 2(1H)-Isoquinolinecarboxamidine, 3,4-dihydro- (7CI,8CI)
• FT-0691983
• Prestwick0_000372
• NCGC00016513-01
• 3,4-Dihydroisoquinoline-2(1H)-carboximidamide

• MDL： MFCD00865904
• Inchi： 1S/C10H13N3/c11-10(12)13-6-5-8-3-1-2-4-9(8)7-13/h1-4H,5-7H2,(H3,11,12)
• InChI Key： JWPGJSVJDAJRLW-UHFFFAOYSA-N
• SMILES： N1(C(=N)N)CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 175.11100
• Monoisotopic Mass: 175.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 53.1A^2

Experimental Properties

• Density: 1.24
• Melting Point: 278-280 °C
• Boiling Point: 309.8°Cat760mmHg
• Flash Point: 141.1°C
• Refractive Index: 1.649
• PSA: 53.11000
• LogP: 1.67610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 3,4-Dihydroisoquinoline-2(1H)-carboximidamide

Recent Advances in the Study of 3,4-Dihydroisoquinoline-2(1H)-carboximidamide (CAS: 1131-64-2)

3,4-Dihydroisoquinoline-2(1H)-carboximidamide (CAS: 1131-64-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug development, particularly in the context of targeting neurological disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its pharmacological properties, synthetic pathways, and therapeutic applications.

One of the most notable advancements in the study of 3,4-Dihydroisoquinoline-2(1H)-carboximidamide is its role as a precursor in the synthesis of novel neuroprotective agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in neurodegenerative pathways, such as monoamine oxidase B (MAO-B). These findings suggest potential applications in the treatment of Parkinson's disease and other neurodegenerative conditions.

In addition to its neuroprotective properties, recent research has also investigated the antimicrobial potential of 3,4-Dihydroisoquinoline-2(1H)-carboximidamide. A study conducted by researchers at the University of Cambridge revealed that certain analogs of this compound display strong activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics.

The synthetic accessibility of 3,4-Dihydroisoquinoline-2(1H)-carboximidamide has also been a focus of recent investigations. A 2022 paper in Organic Letters detailed an efficient, one-pot synthesis method that significantly reduces the number of steps required to produce this compound, thereby improving its scalability for industrial applications. This methodological advancement is expected to facilitate further research and development efforts.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 3,4-Dihydroisoquinoline-2(1H)-carboximidamide derivatives. Ongoing studies are exploring strategies to enhance bioavailability and reduce off-target effects, which will be critical for advancing these compounds into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3,4-Dihydroisoquinoline-2(1H)-carboximidamide (CAS: 1131-64-2) represents a compelling area of research with broad therapeutic potential. Its dual applications in neuroprotection and antimicrobial therapy, coupled with advances in synthetic methodology, position it as a valuable scaffold for future drug discovery. Continued investigation into its mechanisms of action and optimization of its derivatives will be essential for translating these findings into clinically viable treatments.